Cas no 2287315-85-7 (4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287315-85-7
• MF: C₁₂H₁₃BrFN₃
• MW: 298.154124975204
• CID: 5937832
• PubChem ID: 165743521
• Update Time: 2025-10-24

4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749346
• 2287315-85-7
• 4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole

• Inchi： 1S/C12H13BrFN3/c13-10-5-9(14)6-11-12(10)15-16-17(11)7-8-3-1-2-4-8/h5-6,8H,1-4,7H2
• InChI Key： IEYCUECSZYHZGY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=NN2CC1CCCC1)F

Computed Properties

• Exact Mass: 297.02769g/mol
• Monoisotopic Mass: 297.02769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole

Comprehensive Overview of 4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287315-85-7)

The compound 4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287315-85-7) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a benzotriazole core substituted with bromo, fluoro, and cyclopentylmethyl groups, this compound exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate biological targets through halogen bonding and steric effects.

In recent years, the demand for halogenated benzotriazole derivatives like 4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole has surged due to their versatility in medicinal chemistry. The fluoro and bromo substitutions enhance the compound's lipophilicity and metabolic stability, making it a valuable scaffold for developing kinase inhibitors and antimicrobial agents. A growing trend in scientific literature highlights its utility in fragment-based drug design (FBDD), where its rigid structure serves as a cornerstone for optimizing pharmacophores. This aligns with the broader industry focus on small molecule therapeutics and targeted drug delivery systems, topics frequently searched in academic and industrial databases.

Synthetic routes to CAS 2287315-85-7 often involve multi-step protocols, including palladium-catalyzed cross-coupling reactions to introduce the cyclopentylmethyl moiety. The compound's purity and stability are critical for reproducibility in biological assays, prompting advancements in analytical techniques such as HPLC-MS and NMR spectroscopy. Environmental considerations also drive innovation in greener synthesis methods, reflecting the global push for sustainable chemistry—a hot topic among researchers and policymakers. Notably, computational studies using molecular docking have predicted its affinity for protein-binding sites, further fueling interest in its structure-activity relationships (SAR).

Beyond pharmaceuticals, 4-bromo-1-(cyclopentylmethyl)-6-fluoro-1H-1,2,3-benzotriazole finds niche applications in materials science. Its electron-withdrawing properties make it a candidate for designing organic semiconductors and photoactive materials. This intersects with the rising demand for organic electronic devices, a frequently searched term in patent databases. However, challenges such as scalability and cost-effective production remain areas of active investigation, with many researchers exploring continuous flow chemistry as a solution.

In summary, CAS 2287315-85-7 represents a compelling case study in modern chemical innovation. Its dual relevance to life sciences and advanced materials underscores its multidisciplinary appeal. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet needs in therapeutics and technology, while adhering to evolving standards of green synthesis and molecular efficiency.